![molecular formula C13H26N2 B1528643 1-[4-(Propan-2-yl)cyclohexyl]piperazine CAS No. 1344258-85-0](/img/structure/B1528643.png)
1-[4-(Propan-2-yl)cyclohexyl]piperazine
Overview
Description
“1-[4-(Propan-2-yl)cyclohexyl]piperazine” is an organic compound that belongs to the class of compounds known as pyridinylpiperazines . These are compounds containing a pyridinylpiperazine skeleton, which consists of a pyridine linked (not fused) to a piperazine by a bond . The chemical formula of this compound is C13H26N2 .
Synthesis Analysis
Recent developments in the synthesis of piperazines include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of “this compound” is C13H26N2 . This compound has a molecular weight of 210.36 .Scientific Research Applications
1. Potential as Diagnostic Tools in Oncology
Analogues of σ receptor ligand 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) are being explored for therapeutic and diagnostic applications in oncology. Modifications to reduce lipophilicity have been made to improve utility, and some chiral analogues show significant selectivity and potential for entry into tumor cells (Abate et al., 2011).
2. Radioligand for Studying Sigma-2 Receptors
Cyclohexyl piperazine analogues like 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)-propyl]-piperazine have been synthesized and evaluated for studying sigma-2 receptors. These compounds are being examined for their potential in positron emission tomography (PET) imaging (Kassiou et al., 2005).
3. Anti-Mycobacterial Applications
Piperazine and its analogues are investigated for their anti-mycobacterial properties. They have shown potential activity against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This research is crucial for developing new anti-TB molecules (Girase et al., 2020).
4. Agonists for Melanocortin Receptors
Piperazine analogues have been synthesized as agonists for melanocortin receptors, particularly the melanocortin 4 receptor (MC4R). These compounds are structurally and pharmacologically characterized, providing insights into their potential therapeutic applications (Mutulis et al., 2004).
5. Conformational Analysis in Biochemical Systems
Studies on the structural behavior of piperazine and its derivatives, especially in different pH conditions, are crucial for understanding their function in biochemical systems. This research helps elucidate the biological activity of these compounds (Marques & Carvalho, 1997).
6. Antidepressant and Antianxiety Activities
Novel derivatives of piperazine have been synthesized and evaluated for antidepressant and antianxiety activities. These studies are significant for developing new therapeutic agents for mental health disorders (Kumar et al., 2017).
7. Importance in Sigma-2 Receptor Affinity and Activity
Research has been conducted to understand the significance of piperazine N-atoms for sigma-2 receptor affinity and activity. This is vital for the development of compounds that can potentially reverse drug resistance in cancer cells (Berardi et al., 2009).
Properties
IUPAC Name |
1-(4-propan-2-ylcyclohexyl)piperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2/c1-11(2)12-3-5-13(6-4-12)15-9-7-14-8-10-15/h11-14H,3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWZWASSNJIBIDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CCC(CC1)N2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.